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Compound of Interest

Compound Name: Ravoxertinib

Cat. No.: B612210 Get Quote

GDC-0994 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with detailed information on the stability and storage of the ERK1/2 inhibitor,

GDC-0994 (Ravoxertinib).

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of GDC-0994?

A1: The solid form of GDC-0994 should be stored at -20°C. Under these conditions, it is stable

for up to three years[1][2]. For long-term storage, it is recommended to desiccate the

compound[3].

Q2: What is the best way to prepare and store stock solutions of GDC-0994?

A2: It is recommended to dissolve GDC-0994 in a suitable solvent such as DMSO. For in vitro

studies, stock solutions are typically prepared at a concentration of 10 mM in DMSO[4]. To

maintain stability, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and

stored at -80°C[1][5].

Q3: How long are stock solutions of GDC-0994 stable?

A3: The stability of GDC-0994 stock solutions can vary depending on the solvent and storage

temperature. There are some discrepancies between suppliers, so it is always best to consult
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the datasheet provided with your specific compound lot. General guidelines are provided in the

table below. For GDC-0994 hydrochloride, storage at -80°C is recommended for up to 6

months, and at -20°C for up to 1 month, with the product sealed and protected from

moisture[6].

Q4: Can I store GDC-0994 solutions at -20°C?

A4: Yes, but the stability is reduced compared to storage at -80°C. Stock solutions in DMSO

may be stable for one month at -20°C[1][6]. For longer-term storage, -80°C is recommended[1]

[5].

Q5: For in vivo experiments, how should I prepare GDC-0994?

A5: For in vivo experiments, it is recommended to prepare the working solution fresh on the

same day of use[5]. A common method for oral administration involves creating a

homogeneous suspension in a vehicle like CMC-Na (carboxymethylcellulose sodium)[2].

Troubleshooting Guide
Issue: My GDC-0994 is not fully dissolving or is precipitating out of solution.

Possible Cause 1: Incorrect Solvent or Concentration.

Solution: Ensure you are using a recommended solvent such as DMSO, ethanol, or DMF.

GDC-0994 is insoluble in water[2]. Check the solubility data to ensure you have not

exceeded the maximum concentration. Using fresh DMSO is recommended as moisture-

absorbing DMSO can reduce solubility[1].

Possible Cause 2: Low Temperature.

Solution: Gentle heating and/or sonication can help to dissolve the compound if

precipitation or phase separation occurs during preparation[5].

Possible Cause 3: Compound Degradation.

Solution: If the compound has been stored improperly or for an extended period, it may

have degraded. It is recommended to use a fresh vial of the compound.
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Data Summary Tables
Table 1: Storage Conditions for GDC-0994

Form
Storage
Temperature

Recommended
Duration

Citations

Solid (Powder) -20°C 3 years [1][2]

Stock Solution (in

DMSO)
-80°C 1 to 2 years [1][5]

Stock Solution (in

DMSO)
-20°C 1 month [1]

GDC-0994 HCl Stock -80°C 6 months [6]

GDC-0994 HCl Stock -20°C 1 month [6]

Table 2: Solubility of GDC-0994

Solvent Maximum Concentration Citations

DMSO ~88 mg/mL (~200 mM) [1][2]

Ethanol ~30 - 88 mg/mL [2][7]

DMF ~30 mg/mL [7]

Water Insoluble [2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GDC-0994 Stock
Solution in DMSO

Weighing: Accurately weigh the required amount of GDC-0994 powder in a sterile

microcentrifuge tube. (Molecular Weight: 439.85 g/mol [1][2])
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Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve a final

concentration of 10 mM.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

or sonication can be used to aid dissolution if necessary[5].

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile tubes.

Storage: Store the aliquots at -80°C for long-term storage[1][5].

Protocol 2: General Stability Assessment of GDC-0994 in
Solution

Preparation: Prepare a stock solution of GDC-0994 in the desired solvent at a known

concentration.

Initial Analysis (Time 0): Immediately after preparation, analyze an aliquot of the solution

using a suitable analytical method such as High-Performance Liquid Chromatography

(HPLC) to determine the initial purity and concentration.

Storage: Store the remaining aliquots under the desired test conditions (e.g., different

temperatures, light exposure).

Time-Point Analysis: At specified time intervals (e.g., 24 hours, 1 week, 1 month), retrieve an

aliquot and re-analyze it using the same analytical method.

Data Comparison: Compare the purity and concentration at each time point to the initial

"Time 0" data to determine the extent of degradation.

Visualizations
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Caption: GDC-0994 inhibits the RAS/RAF/MEK/ERK signaling pathway by targeting ERK1/2.
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GDC-0994 Solution Preparation

1. Weigh GDC-0994 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate
to Dissolve

4. Aliquot into
Single-Use Tubes

5. Store at -80°C
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Caption: Experimental workflow for preparing GDC-0994 stock solutions.
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Caption: Troubleshooting decision tree for GDC-0994 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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